Cas no 10266-44-1 (Benzeneacetonitrile,3-acetyl-)
Benzeneacetonitrile,3-acetyl- structure
Product Name:Benzeneacetonitrile,3-acetyl-
CAS No:10266-44-1
MF:C10H9NO
MW:159.184562444687
CID:118488
PubChem ID:45086166
Update Time:2025-04-18
Benzeneacetonitrile,3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-acetyl-
- 2-(3-acetylphenyl)acetonitrile
- Benzeneacetonitrile, 3-acetyl- (9CI)
- 3-Acetyl-benzylcyanid
- 3'-Cyanomethylacetophenon
- Benzeneacetonitrile,3-acetyl
- SCHEMBL9004062
- 10266-44-1
- (3-Acetylphenyl)acetonitrile
- Benzeneacetonitrile,3-acetyl-(9ci)
- DTXSID10665886
-
- Inchi： 1S/C10H9NO/c1-8(12)10-4-2-3-9(7-10)5-6-11/h2-4,7H,5H2,1H3
- InChI Key： PXRRKRROENIXBL-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC(CC#N)=C1
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 40.86000
- LogP: 1.95528
Benzeneacetonitrile,3-acetyl- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetonitrile,3-acetyl- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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